Cas no 2877657-09-3 (6-methyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 6-methyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 2877657-09-3
• MF: C₁₄H₁₄N₄S
• MW: 270.352760791779
• CID: 5308680
• PubChem ID: 165433255
• Update Time: 2025-06-03

6-methyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040883176
• 6-methyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-5H-pyrrolo[3,2-d]pyrimidine
• F6808-8243
• 2877657-09-3
• 4-(6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)-6-methyl-5H-pyrrolo[3,2-d]pyrimidine

• Inchi： 1S/C14H14N4S/c1-9-6-11-13(17-9)14(16-8-15-11)18-4-2-12-10(7-18)3-5-19-12/h3,5-6,8,17H,2,4,7H2,1H3
• InChI Key： ZSGIHZOGXFVEEV-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC3C=CSC=3CC2)=C2NC(C)=CC2=N1

Computed Properties

• Exact Mass: 270.09391764g/mol
• Monoisotopic Mass: 270.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 511.5±50.0 °C(Predicted)
• pka: 14.21±0.40(Predicted)

Additional information on 6-methyl-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-5H-pyrrolo[3,2-d]pyrimidine

6-Methyl-4-{4H,5H,6H,7H-Thieno[3,2-C]Pyridin-5-Yl}-5H-Pyrrolo[3,2-D]Pyrimidine: A Comprehensive Overview

6-Methyl-4-{4H,5H,6H,7H-Thieno[3,2-C]Pyridin-5-Yl}-5H-Pyrrolo[3,2-D]Pyrimidine, with the CAS registry number 2877657-09-3, is a complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrrolopyrimidine core fused with a thienopyridine moiety. The presence of the methyl group at the 6-position further enhances its structural complexity and potential biological activity.

The synthesis of this compound involves a series of intricate multi-step reactions that highlight the ingenuity of modern organic synthesis techniques. Researchers have employed methodologies such as Suzuki coupling and Stille coupling to construct the biaryl system within the molecule. These methods not only ensure high yields but also maintain the stereochemical integrity of the compound. The development of efficient synthetic routes for such complex molecules is crucial for their scalability and applicability in drug discovery programs.

Recent studies have focused on the biological evaluation of 6-Methyl-4-{4H,5H,6H,7H-Thieno[3,2-C]Pyridin-5-Yl}-5H-Pyrrolo[3,2-D]Pyrimidine. Preclinical data suggest that this compound exhibits potent inhibitory activity against several kinases associated with cancer progression. For instance, it has shown remarkable efficacy in inhibiting the activity of cyclin-dependent kinases (CDKs), which are pivotal in regulating cell cycle progression. This makes it a promising candidate for anti-cancer therapeutic development.

In addition to its pharmacological potential, this compound has also been explored for its electronic properties. Due to its conjugated π-system and heteroaromatic framework, it demonstrates excellent charge transport characteristics. These properties make it a strong contender for applications in organic electronics and optoelectronic devices such as OLEDs and photovoltaic cells.

The structural versatility of 6-Methyl-4-{4H,5H,6H,7H-Thieno[3,2-C]Pyridin-5-Yl}-5H-Pyrrolo[3,2-D]Pyrimidine opens up avenues for further functionalization and modification. Researchers are actively investigating ways to enhance its bioavailability and pharmacokinetic profile through strategic chemical modifications. Such efforts are essential for translating laboratory findings into clinically relevant treatments.

In conclusion, 6-Methyl-4-{4H, 5H, 6H, 7H-thieno[3,2-c]pyridin-5-yl}- --pyrrolo[3,2-d]pyrimidine (CAS No: 2877657-09-3) exhibits multifaceted applications across various scientific domains. Its role in drug discovery and materials science underscores its significance as a valuable molecule in contemporary research.